Cas no 891109-64-1 (3-(3-{(2-chloro-6-fluorophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-6-yl)pyridine)

• Product Name: 3-(3-{(2-chloro-6-fluorophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-6-yl)pyridine
• CAS No: 891109-64-1
• MF: C₁₇H₁₁ClFN₅S
• MW: 371.819143533707
• CID: 6447690
• Update Time: 2025-07-26

3-(3-{(2-chloro-6-fluorophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-6-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(3-{(2-chloro-6-fluorophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-6-yl)pyridine
• 3-[(2-chloro-6-fluorophenyl)methylsulfanyl]-6-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazine
• 1,2,4-Triazolo[4,3-b]pyridazine, 3-[[(2-chloro-6-fluorophenyl)methyl]thio]-6-(3-pyridinyl)-

• Inchi： 1S/C17H11ClFN5S/c18-13-4-1-5-14(19)12(13)10-25-17-22-21-16-7-6-15(23-24(16)17)11-3-2-8-20-9-11/h1-9H,10H2
• InChI Key： NUPYODVDVCAVSV-UHFFFAOYSA-N
• SMILES： C12=NN=C(SCC3=C(F)C=CC=C3Cl)N1N=C(C1=CC=CN=C1)C=C2

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• pka: 2.16±0.12(Predicted)

Additional information on 3-(3-{(2-chloro-6-fluorophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-6-yl)pyridine

Compound CAS No 891109-64-1: 3-(3-{(2-chloro-6-fluorophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-6-yl)pyridine

The compound with CAS No 891109-64-1, named 3-(3-{(2-chloro-6-fluorophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-6-yl)pyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a pyridine ring fused with a 1,2,4-triazolo[4,3-b]pyridazine moiety and a methylsulfanyl group attached to a substituted phenyl ring. The presence of chlorine and fluorine substituents on the phenyl ring further enhances its chemical uniqueness and functional properties.

Recent studies have highlighted the potential of this compound as a promising candidate in drug discovery. Its unique structural features make it an excellent scaffold for exploring novel pharmacological activities. For instance, researchers have reported that 3-(3-{(2-chloro-6-fluorophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-6-yl)pyridine exhibits significant antioxidant and anti-inflammatory properties. These findings suggest that it could be developed into therapeutic agents for treating conditions such as neurodegenerative diseases and chronic inflammatory disorders.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. Key steps include the formation of the triazolo[4,3-b]pyridazine ring system through cyclization reactions and the subsequent introduction of the methylsulfanyl group via nucleophilic substitution. The use of microwave-assisted synthesis has been shown to significantly improve the yield and purity of the final product. This approach not only streamlines the production process but also aligns with the growing trend toward sustainable chemical manufacturing.

In terms of applications beyond drug discovery, CAS No 891109-64-1 has demonstrated potential in materials science. Its ability to form stable coordination complexes with transition metals makes it a valuable component in the development of new materials for electronic devices. For example, recent research has explored its use as a ligand in metal-organic frameworks (MOFs), where it contributes to enhanced stability and electronic conductivity.

The structural versatility of this compound also makes it an ideal candidate for exploring supramolecular chemistry. Its ability to engage in multiple non-covalent interactions—such as hydrogen bonding and π–π stacking—has been leveraged in the design of self-assembled nanostructures. These structures hold promise for applications in drug delivery systems and sensors.

From an analytical standpoint, 3-(3-{(2-chloro-6-fluorophenyl)methylsulfanyl}-1,2,4triazolo4,3-bpyridazin-6-yl)pyridine has been thoroughly characterized using modern spectroscopic techniques. High-resolution mass spectrometry (HRMS) confirms its molecular formula and exact mass. Nuclear magnetic resonance (NMR) spectroscopy provides detailed insights into its molecular conformation and intermolecular interactions. These analyses underscore its structural integrity and readiness for further functional studies.

In conclusion, CAS No 891109-64-1 represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure, combined with its promising biological and material properties, positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to the advancement of modern science.